Cas no 18598-93-1 (2-methyl-2-propanyl Nitroacetate)

• Product Name: 2-methyl-2-propanyl Nitroacetate
• CAS No: 18598-93-1
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• CID: 1379209
• PubChem ID: 11332634
• Update Time: 2025-04-20

2-methyl-2-propanyl Nitroacetate Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-propanyl Nitroacetate
• AC1L561Z
• 2-methyl-2-(nitroperoxy)propane
• 2-Nitroessigsaeure-tert-butylester
• CTK4I6647
• t-Butylperoxynitrat
• Peroxynitric acid, 1,1-dimethylethyl ester
• Nitro-essigsaeure-tert.-butylester
• tert-Butyl peroxynitrate
• peroxonitric acid tert-butyl ester
• tert-butyl nitroacetate
• AG-F-52011
• tert-butyl nitro peroxide
• AC1L561Z; 2-methyl-2-(nitroperoxy)propane; 2-Nitroessigsaeure-tert-butylester; CTK4I6647; t-Butylperoxynitrat; Peroxynitric acid, 1,1-dimethylethyl ester; Nitro-essigsaeure-tert.-butylester; tert-Butyl peroxynitrate; peroxonitric acid tert-butyl ester; tert-butyl nitroacetate; AG-F-52011; tert-butyl nitro peroxide;
• 18598-93-1
• AKOS006309226

• Inchi： 1S/C6H11NO4/c1-6(2,3)11-5(8)4-7(9)10/h4H2,1-3H3
• InChI Key： QMQBQFMIOXUDNV-UHFFFAOYSA-N
• SMILES： O(C(C[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 161.06880783g/mol
• Monoisotopic Mass: 161.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.1Ų